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Compound of Interest

Compound Name: Ammonium methacrylate

Cat. No.: B035830

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the polymerization of ammonium
methacrylate monomers, valuable for the synthesis of cationic polymers used in various
applications, including drug delivery, gene therapy, and antimicrobial materials. The following
sections describe three common polymerization techniques: Free-Radical Polymerization, Atom
Transfer Radical Polymerization (ATRP), and Reversible Addition-Fragmentation chain-
Transfer (RAFT) Polymerization.

Introduction

Ammonium methacrylate polymers are a class of cationic polymers characterized by the
presence of quaternary ammonium groups. These polymers are typically water-soluble and can
interact with negatively charged molecules such as DNA, RNA, and proteins, making them
ideal candidates for various biomedical applications. The polymerization of ammonium
methacrylate monomers can be achieved through several methods, each offering different
levels of control over the final polymer's molecular weight, architecture, and functionality. This
document outlines protocols for three such methods.

Data Summary

The choice of polymerization technique significantly impacts the characteristics of the resulting
polymer. The following table summarizes typical quantitative data obtained for the
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polymerization of a common ammonium methacrylate monomer, 2-(methacryloyloxy)ethyl-
trimethylammonium chloride (MTAC), using different methods.
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Mn: Number-average molecular weight PDI: Polydispersity Index (Mw/Mn) ATRP: Atom
Transfer Radical Polymerization RAFT: Reversible Addition-Fragmentation chain-Transfer APS:
Ammonium persulfate AIBN: Azobisisobutyronitrile CTA: Chain Transfer Agent PMDETA:
N,N,N',N",N"-Pentamethyldiethylenetriamine

Experimental Workflow

The general experimental workflow for ammonium methacrylate polymerization involves
several key stages, from preparation to characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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